3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]propanamide
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Description
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]propanamide is a useful research compound. Its molecular formula is C19H19NO4S2 and its molecular weight is 389.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The chemical compound 3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]propanamide belongs to a class of molecules that have been explored for their potential in various scientific and industrial applications. Research on similar compounds has demonstrated their utility in the synthesis of heterocyclic systems, which are of significant interest in the development of pharmaceuticals, agrochemicals, and materials science. For example, studies have described the synthesis of diverse heterocyclic compounds that could serve as precursors or active compounds in the development of antiviral agents, highlighting the biological importance of these molecular structures (Flefel et al., 2014). Similarly, compounds related to this compound have been used in the creation of polymers and materials with specific electrical and optical properties, underscoring their significance in materials science (Baldwin et al., 2008).
Biological Activities and Potential Applications
The structural features of this compound suggest potential biological activity, which could be explored in the context of drug discovery and medicinal chemistry. Related molecules have been investigated for their anti-inflammatory, analgesic, and anticancer activities, as well as their potential to inhibit viral replication (Küçükgüzel et al., 2013). These activities are attributed to the ability of these compounds to interact with biological targets, modulating their function in a manner that could be therapeutically beneficial.
Environmental and Green Chemistry Applications
In the realm of environmental and green chemistry, compounds similar to this compound have been explored for their roles in catalysis and as components of dye-sensitized solar cells. Their utility in such applications is derived from their electronic properties and the ability to participate in energy transfer processes, which are critical for the development of renewable energy technologies and the advancement of sustainable chemical processes (Kim et al., 2011).
Properties
IUPAC Name |
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO4S2/c21-19(10-13-26(22,23)15-6-2-1-3-7-15)20-14-16(17-8-4-11-24-17)18-9-5-12-25-18/h1-9,11-12,16H,10,13-14H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CELGXFNTKHMHHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)CCC(=O)NCC(C2=CC=CO2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.